N-(3-(dimethylamino)propyl)-N-(5,7-dimethylbenzo[d]thiazol-2-yl)-1-ethyl-5-methyl-1H-pyrazole-3-carboxamide hydrochloride
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Description
N-(3-(dimethylamino)propyl)-N-(5,7-dimethylbenzo[d]thiazol-2-yl)-1-ethyl-5-methyl-1H-pyrazole-3-carboxamide hydrochloride is a useful research compound. Its molecular formula is C21H30ClN5OS and its molecular weight is 436.02. The purity is usually 95%.
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Scientific Research Applications
Generation of Structurally Diverse Compounds
N-(3-(dimethylamino)propyl)-N-(5,7-dimethylbenzo[d]thiazol-2-yl)-1-ethyl-5-methyl-1H-pyrazole-3-carboxamide hydrochloride and similar compounds have been used as starting materials for generating diverse libraries of compounds through alkylation and ring closure reactions. These reactions yield a variety of dithiocarbamates, thioethers, and other heterocyclic compounds like pyrazolines and pyridines, which are significant for pharmaceutical research (Roman, 2013).
Cytotoxic Activity in Cancer Research
Some derivatives of this compound class demonstrate potent cytotoxic activities against various cancer cell lines, including leukemia and lung carcinoma. These activities are evaluated through in vitro and in vivo studies, contributing valuable insights to cancer research and therapy (Deady et al., 2003).
Heterocyclic Synthesis Applications
The compound is employed in the synthesis of various heterocyclic derivatives. These derivatives include pyrazoles, pyridines, and pyrimidines, which are crucial for developing new pharmaceutical agents. The synthesized compounds are characterized using elemental analyses and spectral data, providing a foundation for further medicinal chemistry studies (Fadda et al., 2012).
Biological Activity and Drug Discovery
The compound and its derivatives are explored for their biological activities, including anti-inflammatory and antimicrobial effects. These studies contribute to drug discovery, particularly in identifying new compounds with potential therapeutic benefits (Ahmed, 2017).
Properties
IUPAC Name |
N-[3-(dimethylamino)propyl]-N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-1-ethyl-5-methylpyrazole-3-carboxamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H29N5OS.ClH/c1-7-26-16(4)13-18(23-26)20(27)25(10-8-9-24(5)6)21-22-17-12-14(2)11-15(3)19(17)28-21;/h11-13H,7-10H2,1-6H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YIYTWOKINCITFK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=CC(=N1)C(=O)N(CCCN(C)C)C2=NC3=CC(=CC(=C3S2)C)C)C.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H30ClN5OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
436.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.